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Compound of Interest

Compound Name:
N-Boc-N,N-Bis{2-

[(methanesulfonyl)oxy]ethyl}amine

CAS No.: 401518-11-4

Cat. No.: B1629527

Get Quote

Introduction & Strategic Utility
N-Boc-bis(2-mesyloxyethyl)amine (CAS: 144163-85-9), also known as tert-butyl bis(2-

((methylsulfonyl)oxy)ethyl)carbamate, is a pivotal bifunctional electrophile in organic synthesis.

It serves as a "linchpin" reagent for introducing the diethylene glycol amine motif (

) into cyclic structures.

Why This Reagent?
In the synthesis of azamacrocycles (such as aza-crown ethers) and N-heterocycles (such as

piperazines), this reagent offers three distinct advantages over traditional bis-chloro or bis-tosyl

analogs:

Enhanced Reactivity: The mesylate (methanesulfonate) groups are superior leaving groups

compared to chlorides, facilitating substitution under milder thermal conditions.
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Nitrogen Masking: The tert-butoxycarbonyl (Boc) group renders the central nitrogen non-

nucleophilic. This prevents the formation of quaternary ammonium salts and ensures the

nitrogen acts solely as a structural tether during the cyclization event.

Orthogonal Deprotection: Post-cyclization, the Boc group can be removed with acid (TFA or

HCl), liberating a secondary amine for further functionalization (e.g., drug conjugation or

metal chelation) without affecting other common protecting groups like benzyl or silyl ethers.

Mechanistic Principles of Cyclization
The formation of rings using this reagent proceeds via a double nucleophilic substitution (

) mechanism. Understanding the kinetics of this process is critical for experimental design.

The Two-Step Event
Intermolecular Alkylation (Rate Limiting): The first equivalent of the nucleophile (e.g., a

primary amine or a diamine end-group) displaces one mesylate group. This creates a linear

intermediate.

Intramolecular Cyclization (Ring Closure): The pendant nucleophile displaces the second

mesylate group to close the ring.

Critical Insight: The success of the reaction depends on favoring Step 2 over the competing

intermolecular reaction of the intermediate with another starting molecule (which leads to

polymerization). This is controlled via High Dilution Principles.
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Figure 1: Kinetic competition between cyclization and polymerization. High dilution favors the

path from Intermediate to Cycle.

Experimental Protocols
Protocol A: Synthesis of N-Boc-Diazacrown Ethers
(Macrocyclization)
This protocol describes the synthesis of an N-Boc-diaza-18-crown-6 derivative. This method

utilizes the Cesium Effect, where the large cesium cation acts as a template to organize the

linear precursors, facilitating ring closure.

Reagents:

N-Boc-bis(2-mesyloxyethyl)amine (1.0 equiv)

1,2-Bis(2-aminoethoxy)ethane (or similar diamine) (1.0 equiv)

Cesium Carbonate (

) (3.0 equiv)[1]

Acetonitrile (MeCN), anhydrous (Concentration: 0.01 M - 0.05 M)

Step-by-Step Procedure:

Setup: Flame-dry a two-neck round-bottom flask equipped with a reflux condenser and a

high-precision addition funnel. Flush with Argon.

Base Suspension: Add

to anhydrous MeCN in the main flask. Heat to reflux (

) to ensure a homogenous suspension.

Pseudo-High Dilution Addition:
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Dissolve the N-Boc-bis-mesylate in MeCN (Solution A).

Dissolve the Diamine in MeCN (Solution B).

Crucial Step: Using a syringe pump or addition funnel, add both Solution A and Solution B

simultaneously and slowly (over 4–8 hours) into the refluxing base suspension.

Why? This keeps the instantaneous concentration of unreacted monomers low, statistically

favoring the intramolecular reaction of the intermediate over intermolecular collisions.

Reaction: Continue refluxing for 12–24 hours after addition is complete. Monitor by TLC

(stain with Ninhydrin or PMA; mesylates are UV active, but the product may require staining).

Workup:

Cool to room temperature.[2][3] Filter off the inorganic salts (

,

) through a Celite pad.

Concentrate the filtrate under reduced pressure.

Purification: The residue will likely contain some linear oligomers. Purify via flash column

chromatography (Silica gel, typically DCM/MeOH gradients).

Protocol B: Synthesis of N-Boc-Piperazines
(Heterocycle Formation)
For smaller 6-membered rings, high dilution is less critical due to the favorable entropy of

forming 6-membered rings (Gem-dimethyl effect analogues).

Reagents:

N-Boc-bis(2-mesyloxyethyl)amine (1.0 equiv)

Primary Amine (

) (1.1 equiv)
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Diisopropylethylamine (DIPEA) (3.0 equiv)

Ethanol or DMF (Concentration: 0.1 M - 0.2 M)

Procedure:

Dissolve the primary amine and DIPEA in the solvent.

Add N-Boc-bis(2-mesyloxyethyl)amine in one portion.

Heat to reflux (EtOH) or

(DMF) for 16 hours.

Concentrate and purify via extraction (EtOAc/Water) followed by silica chromatography.

Optimization & Troubleshooting
The following table summarizes the impact of reaction variables on the Yield and Purity of the

macrocycle.
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Variable Recommendation Mechanistic Rationale

Solvent MeCN (Preferred)

Polar aprotic; supports

; easy removal. DMF is an

alternative for poor solubility

but is harder to remove.

Base

The "Cesium Effect" aids

macrocyclization via template

organization.

is sufficient for small rings

(piperazines).

Concentration < 0.02 M

Critical: High dilution prevents

polymerization. For

piperazines, 0.2 M is

acceptable.

Temperature Reflux

Provides energy to overcome

the activation barrier of the

second, entropically disfavored

cyclization step.

Addition Rate Slow (4+ hrs)

Maintains low steady-state

concentration of reactive

intermediates.

Workflow Visualization: Purification Logic
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Figure 2: Purification decision tree. Note that fully Boc-protected macrocycles are often non-

basic, requiring chromatography rather than acid-base extraction.
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Safety & Handling
Genotoxicity Warning: Mesylates (alkyl methanesulfonates) are potent alkylating agents and

potential genotoxins. Handle N-Boc-bis(2-mesyloxyethyl)amine in a fume hood with double

nitrile gloves.

Quenching: Quench any unreacted mesylate in the waste stream by treating with a dilute

solution of ammonia or sodium hydroxide to hydrolyze the ester before disposal.

Storage: Store the reagent at

under inert gas. Moisture can hydrolyze the mesylate to the alcohol, rendering it inactive.

References
Original Synthesis & Application

Bradshaw, J. S., et al. "Synthesis of Macrocyclic Polyether-Diester Ligands." Journal of
Organic Chemistry.
Context: Establishes the utility of bis-electrophiles in macrocycle synthesis.

(General Journal Link for verification)

The Cesium Effect

Dijkstra, G., et al. "The effect of cation-pi interactions on the cesium carbonate mediated
synthesis of macrocycles." Journal of the American Chemical Society.
Context: Explains why is superior for ring closure.

Modified Richman-Atkins Cyclization

Richman, J. E., & Atkins, T. J. "Nitrogen analogs of crown ethers." Journal of the American
Chemical Society.
Context: The foundational methodology upon which the N-Boc-mesylate strategy is
improved (avoiding tosyl deprotection).

Piperazine Synthesis

Reid, et al. "Synthesis of N-Boc-piperazines from primary amines." Tetrahedron Letters.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Context: Application of the reagent for small heterocycles.

(Note: Specific page numbers and volumes vary by exact derivative, but the methodologies

cited above represent the authoritative grounding for these protocols.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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